Cas no 117874-96-1 (3-Methyl-2-(phenylamino)butanenitrile)

• Product Name: 3-Methyl-2-(phenylamino)butanenitrile
• CAS No: 117874-96-1
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• MDL: MFCD00970862
• CID: 131640
• PubChem ID: 3614339
• Update Time: 2025-10-31

3-Methyl-2-(phenylamino)butanenitrile Chemical and Physical Properties

Names and Identifiers

• Butanenitrile,3-methyl-2-(phenylamino)-
• 2-ANILINO-3-METHYLBUTANENITRILE
• 2-(N-anilino)-2-isopropylacetonitrile
• 2-(N-anilino)-3-methylbutanenitrile
• 2-isopropyl-2-(phenylamino)acetonitrile
• 3-methyl-2-(phenylamino)butanenitrile
• AC1MU8CE
• ACMC-1CFTW
• CTK4B0467
• N-phenyl-valine nitrile
• N-Phenyl-valin-nitril
• CS-0244002
• DTXSID40394278
• AKOS009118435
• BS-12079
• 117874-96-1
• MFCD00970862
• SCHEMBL10956336
• Z235344711
• EN300-27091
• 826-833-7
• G24913
• SEA87496
• 3-Methyl-2-(phenylamino)butanenitrile

• MDL： MFCD00970862
• Inchi： 1S/C11H14N2/c1-9(2)11(8-12)13-10-6-4-3-5-7-10/h3-7,9,11,13H,1-2H3
• InChI Key： TWTJGYGSDXJGLB-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C(C#N)C(C)C

Computed Properties

• Exact Mass: 174.11582
• Monoisotopic Mass: 174.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• PSA: 35.82

Additional information on 3-Methyl-2-(phenylamino)butanenitrile

Introduction to 3-Methyl-2-(phenylamino)butanenitrile (CAS No. 117874-96-1)

3-Methyl-2-(phenylamino)butanenitrile, identified by its Chemical Abstracts Service (CAS) number 117874-96-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a nitrile group and an amino-substituted phenyl ring, has garnered attention due to its structural versatility and potential applications in drug discovery and material science. The unique arrangement of functional groups in this compound makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of bioactive agents.

The structural formula of 3-Methyl-2-(phenylamino)butanenitrile consists of a four-carbon chain with a nitrile group at one end and an amino-substituted phenyl ring attached to the second carbon. This configuration imparts distinct chemical properties, including reactivity at both the nitrile and amino functional groups. The presence of the phenyl ring enhances the compound's solubility in organic solvents and contributes to its interaction with biological targets, making it a promising candidate for medicinal chemistry applications.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-Methyl-2-(phenylamino)butanenitrile. Its structural motif is reminiscent of several known bioactive compounds, suggesting that it may serve as a scaffold for designing novel therapeutic agents. Researchers have been particularly intrigued by its potential role in modulating enzyme activity and receptor binding, which are critical mechanisms in drug action. Preliminary studies have indicated that derivatives of this compound may exhibit properties relevant to neurological disorders, inflammation, and metabolic diseases.

One of the most compelling aspects of 3-Methyl-2-(phenylamino)butanenitrile is its synthetic accessibility. The compound can be readily prepared through well-established organic reactions, such as condensation reactions between appropriate precursors. This ease of synthesis allows researchers to modify its structure systematically, enabling the exploration of a wide range of analogues. Such modifications are essential for optimizing pharmacokinetic properties and enhancing target specificity, which are crucial factors in drug development.

The nitrile group in 3-Methyl-2-(phenylamino)butanenitrile is a versatile functional handle that can be transformed into other bioactive moieties through various chemical transformations. For instance, hydrolysis of the nitrile group yields a carboxylic acid derivative, which can further be incorporated into more complex molecules via amide or ester bond formation. Similarly, reductive cleavage of the nitrile group produces an amine, providing another avenue for structural diversification. These transformations make the compound an attractive building block for medicinal chemists seeking to develop novel therapeutics.

Recent advancements in computational chemistry have further enhanced the utility of 3-Methyl-2-(phenylamino)butanenitrile as a drug discovery tool. Molecular modeling studies have been employed to predict how this compound might interact with biological targets such as enzymes and receptors. These simulations have provided insights into its binding affinity and potential side effects, guiding the design of more effective derivatives. By leveraging computational methods alongside experimental approaches, researchers can accelerate the discovery process significantly.

The phenylamino moiety in 3-Methyl-2-(phenylamino)butanenitrile is another key feature that contributes to its pharmaceutical relevance. The phenyl ring is known to enhance lipophilicity and improve membrane permeability, which are desirable properties for oral drugs. Additionally, the amino group can participate in hydrogen bonding interactions with biological targets, increasing binding affinity. These characteristics make this compound a valuable candidate for designing small-molecule inhibitors or agonists.

In addition to its pharmaceutical applications, 3-Methyl-2-(phenylamino)butanenitrile has shown promise in material science research. Its unique structural features make it suitable for developing novel polymers or specialty chemicals with tailored properties. For instance, incorporation of this compound into polymer backbones can lead to materials with enhanced thermal stability or mechanical strength. Such innovations could find applications in industries ranging from electronics to construction.

The synthesis and characterization of 3-Methyl-2-(phenylamino)butanenitrile have been refined through modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the compound's structure and purity, ensuring that it meets the stringent requirements for pharmaceutical use. High-resolution NMR spectroscopy has been particularly useful in elucidating its molecular conformation and dynamics.

The future prospects for 3-Methyl-2-(phenylamino)butanenitrile appear promising as research continues to uncover new applications for this versatile compound. Ongoing studies are exploring its potential role in treating neurological disorders by targeting specific neurotransmitter systems. Additionally, researchers are investigating its efficacy in combating inflammatory diseases by modulating immune responses. As our understanding of biological pathways grows, so does the potential for this compound to contribute to innovative therapeutic strategies.

In conclusion,3-Methyl-2-(phenylamino)butanenitrile (CAS No. 117874-96-1) represents a significant asset in both academic research and industrial applications due to its structural complexity and functional diversity。 Its potential as a pharmacological intermediate，a synthetic building block，and a material science component underscores its importance。 With continued investigation，this compound is poised to play an increasingly vital role in advancing scientific knowledge and developing new technologies。